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Compound of Interest

Compound Name: 2,4-Dichlorobenzophenone
CAS No.: 19811-05-3
Cat. No.: B035555
Get Quote
. J

CAS: 19811-05-3 | Formula:ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""
class="inline ng-star-inserted">

| MW: 251.11 g/mol [1][2]

Executive Summary & Structural Context

In pharmaceutical development, 2,4-Dichlorobenzophenone (2,4-DCBP) serves as the
primary pharmacophore scaffold for major antifungal agents, including Ketoconazole,
Miconazole, and Itraconazole.[1][3]

Critical Distinction: Analysts must distinguish this molecule from its isomer, 2,4'-
Dichlorobenzophenone (CAS 85-29-0).[1][2][4] While they share a molecular weight, their
fragmentation patterns differ fundamentally due to the position of the chlorine atoms.[2][4] This
guide focuses exclusively on the 2,4-dichloro isomer (both chlorines on the same ring), which
yields the specific 2,4-dichlorophenyl moiety required for biological activity.[1]

Experimental Protocol (GC-MS)

To ensure reproducible fragmentation, the following conditions are recommended:

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b035555#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0221304.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichlorobenzophenone
https://www.benchchem.com/product/b035555/docs?utm_src=pdf-body#technical-guide-mass-spectral-interpretation-of-2-4-dichlorobenzophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0221304.htm
https://www.angenesci.com/productshow/AG002BB7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0221304.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichlorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/72867
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichlorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/72867
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0221304.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

lonization: Electron Impact (El) at 70 eV.[2][4][5]

Inlet Temp: 250°C (Ensure complete volatilization without thermal degradation).

Solvent: Dichloromethane (DCM) or Methanol (MeOH).[2][4]

Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5MS).[1][3][2][4]
The Isotope Signature: The "Chlorine Rule™
Before analyzing fragmentation, the identity of the molecular ion (

) must be validated using the unique isotopic abundance of chlorine (

)-[2][4]

For a molecule with two chlorine atoms (

), the molecular ion cluster follows a mathematical expansion of

, resulting in a 9:6:1 intensity ratio.[2][4]

. . . Relative Intensity
lon Identity m/z (Nominal) Composition

(Approx)
100% (Base of
250
cluster)
252 ~65%
254 ~10%
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Analyst Note: If your spectrum shows a 3:1 ratio (

) or a 10:6:1 pattern, re-evaluate. The 9:6:1 pattern is diagnostic for

.[2][4] Deviations often indicate co-elution with monochlorinated impurities.[2][4]

Fragmentation Mechanics

The fragmentation of benzophenones under El conditions is driven by ngcontent-ng-
€1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

-cleavage adjacent to the carbonyl group.[2][4] Because 2,4-DCBP is an asymmetric ketone,
two distinct pathways compete, governed by the stability of the resulting acylium ions.[4]

Pathway A: Formation of the Benzoyl Cation (Major)

The bond between the carbonyl carbon and the dichlorinated ring breaks.[2][4]
» -Cleavage: Generates the Benzoyl cation (
105) and a neutral 2,4-dichlorophenyl radical.[1][2][4]
e CO Loss: The benzoyl cation ejects carbon monoxide (28 Da) to form the Phenyl cation (
77).[2][4]
o Diagnostic Check: The transition
is a classic signature of the unsubstituted phenyl ring.[2][4]

Pathway B: Formation of the 2,4-Dichlorobenzoyl Cation

The bond between the carbonyl carbon and the unsubstituted phenyl ring breaks.[4]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichlorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/72867
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichlorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/72867
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichlorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/72867
https://pubchem.ncbi.nlm.nih.gov/compound/72867
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichlorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/72867
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0221304.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichlorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/72867
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichlorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/72867
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_-Dichlorobenzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/72867
https://pubchem.ncbi.nlm.nih.gov/compound/72867
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ -Cleavage: Generates the 2,4-Dichlorobenzoyl cation (

173).[1][2][4] Note that due to isotopes, this appears as a cluster at 173/175/177.[2][4]
¢ CO Loss: Ejection of CO yields the 2,4-Dichlorophenyl cation (

145).[2][4]

o Diagnostic Check: The presence of the 173 cluster confirms the chlorines are on the same
ring (preserving the 2,4-dichloro structure).[2] In the 2,4'-isomer, you would instead see a
monochlorobenzoyl cation at ngcontent-ng-c1989010908=""_nghost-ng-c3017681703=""
class="inline ng-star-inserted">

139.[4]

Visualization of Fragmentation Pathways

The following diagram illustrates the competitive cleavage mechanisms.

Molecular lon (M+)
m/z 250, 252, 254

(9:6:1 Ratio)

a-Cleavage (Path B)
Loss of C6H5e

o-Cleavage (Path A)
Loss of C6H3CI2«

Benzoyl Cation 2,4-Dichlorobenzoyl Cation
m/z 105 m/z 173, 175, 177
(Base Peak Candidate) (CI2 Isotope Pattern)

Phenyl Cation 2,4-Dichlorophenyl Cation
m/z 77 m/z 145, 147, 149

Click to download full resolution via product page

Caption: Competitive

-cleavage pathways for 2,4-Dichlorobenzophenone. Path A yields the unsubstituted benzoyl
ion; Path B yields the dichlorinated fragment.
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Diagnostic lon Table

Use this table to validate peak assignments during spectral processing.

m/z (Nominal)

lon Species Formula

Mechanism / Origin

Molecular lon

(ngcontent-ng-

€1989010908=""

250 _nghost-ng- Parent ion.[1][2] Look
€3017681703=" for 9:6:1 cluster.[2][4]
class="inline ng-star-
inserted">
)

-cleavage.[1][2] Key

173 2,4-Dichlorobenzoyl differentiator from 2,4'-

isomer.
Secondary
fragmentation (Loss of
145 2,4-Dichlorophenyl CO from
173).[1][2]
-cleavage.[1][2][4]

105 Benzoyl Often the Base Peak
(100% intensity).[2][4]
Secondary
fragmentation (Loss of

77 Phenyl CO from

105).[1][2][4]
Ring degradation of

51 Butenynyl the phenyl cation (

77).[1][2][4]
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Troubleshooting & Self-Validation

Scenario: The spectrum shows a base peak at

139.

o Diagnosis: You are likely analyzing 2,4'-Dichlorobenzophenone (CAS 85-29-0) or 4,4'-
Dichlorobenzophenone.[1][3][2][4]

e Reasoning: If one chlorine is on each ring,
-cleavage produces a chlorobenzoyl cation (
139) rather than a dichlorobenzoyl cation (
173) or benzoyl cation (

105).[2][4]

o Action: Verify the Certificate of Analysis (CoA) of your starting material.[2][4] The 2,4-isomer
(CAS 19811-05-3) must show ngcontent-ng-c1989010908=""_nghost-ng-c3017681703=""
class="inline ng-star-inserted">

105 and 173.[1][2][4]
Scenario:

intensity is weak.

e Diagnosis: Common in El due to the stability of the acylium fragment ions.[2][4]
o Action: Rely on the

173 cluster isotope pattern to confirm the presence of the dichloro-moiety if the molecular ion
is low.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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